Cas no 1261566-27-1 (2-Difluoromethyl-3-methyl-phenylamine)
1261566-27-1 structure
Product Name:2-Difluoromethyl-3-methyl-phenylamine
CAS No:1261566-27-1
MF:C8H9F2N
MW:157.16056895256
CID:2619395
PubChem ID:75530046
Update Time:2025-04-21
2-Difluoromethyl-3-methyl-phenylamine Chemical and Physical Properties
Names and Identifiers
-
- 2-Difluoromethyl-3-methyl-phenylamine
- 1261566-27-1
- AKOS017343903
-
- Inchi: 1S/C8H9F2N/c1-5-3-2-4-6(11)7(5)8(9)10/h2-4,8H,11H2,1H3
- InChI Key: ZTGBXUMUSRBFEZ-UHFFFAOYSA-N
- SMILES: FC(C1C(=CC=CC=1C)N)F
Computed Properties
- Exact Mass: 157.07030562Da
- Monoisotopic Mass: 157.07030562Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26Ų
2-Difluoromethyl-3-methyl-phenylamine Related Literature
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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